Cas no 2228326-71-2 (1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol
• CAS No: 2228326-71-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6276702
• PubChem ID: 165639891
• Update Time: 2025-06-08

1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol
• 2228326-71-2
• EN300-1995370

• Inchi： 1S/C10H14ClNO/c1-7-4-8(5-9(11)12-7)6-10(2,3)13/h4-5,13H,6H2,1-3H3
• InChI Key： RYIPVZXKJBVTMB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC(C)(C)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol

Introduction to 1-(2-Chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol (CAS No. 2228326-71-2)

1-(2-Chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol (CAS No. 2228326-71-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a derivative of pyridine and features a unique combination of functional groups that contribute to its chemical and biological properties.

The structure of 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol consists of a pyridine ring substituted with a chlorine atom at the 2-position and a methyl group at the 6-position. The alcohol functional group is attached to a tert-butyl moiety, which is connected to the pyridine ring at the 4-position. This specific arrangement of functional groups imparts distinct characteristics to the molecule, making it an interesting subject for various scientific investigations.

In the realm of pharmaceutical research, 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with diseases like cancer and inflammatory disorders.

Beyond its potential as a therapeutic agent, 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol has also been investigated for its utility in chemical synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Chemists have utilized this compound as a building block in the development of novel pharmaceuticals and materials, leveraging its reactivity and stability under various reaction conditions.

The physical properties of 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol are well-documented and contribute to its suitability for various applications. It is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties facilitate its use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, it is important to note that while 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol is not classified as a hazardous material, standard precautions should be taken when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The synthesis of 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol involves several well-established chemical reactions. One common synthetic route begins with the preparation of 4-bromomethylpyridine hydrobromide, which is then converted into 4-bromomethylpyridine through treatment with sodium hydroxide. The bromomethyl group is subsequently substituted with tert-butanol using sodium hydride as a base. Finally, the resulting intermediate undergoes chlorination at the 2-position using N-chlorosuccinimide (NCS) to yield the final product.

The versatility of 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-ol extends beyond its direct applications. It serves as a model compound for studying structure-property relationships in organic chemistry. Researchers have used this molecule to investigate how subtle changes in molecular structure can affect physical properties such as solubility, melting point, and reactivity. Such studies provide valuable insights into the design and optimization of new compounds for various purposes.

In conclusion, 1-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-2-o*_*^*_*^*_*^*_*^*_*^*) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structure and properties make it an attractive candidate for further exploration and development across multiple scientific disciplines.